Cas no 76444-51-4 (4-Bromo-1-methylpiperidine)

• Product Name: 4-Bromo-1-methylpiperidine
• CAS No: 76444-51-4
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• MDL: MFCD00800245
• CID: 561314
• PubChem ID: 11521361
• Update Time: 2025-05-28

4-Bromo-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methylpiperidine
• 4-BROMO-N-METHYL PIPERIDINE
• N-METHYL-4-BROMOPIPERIDINE
• Piperidine,4-bromo-1-methyl-
• 1-Methyl-4-brompiperidin
• 4-Brom-N-methylazacyclohexan
• 4-bromo-1-methyl-piperidine
• AmbkkkkK283
• Piperidine,4-bromo-1-methyl

• MDL： MFCD00800245
• Inchi： 1S/C6H12BrN/c1-8-4-2-6(7)3-5-8/h6H,2-5H2,1H3
• InChI Key： RTEVQEDKZPFGNP-UHFFFAOYSA-N
• SMILES： BrC1CCN(C)CC1

Computed Properties

• Exact Mass: 177.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 3.24000
• LogP: 1.41340

4-Bromo-1-methylpiperidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Bromo-1-methylpiperidine

Comprehensive Overview of 4-Bromo-1-methylpiperidine (CAS No. 76444-51-4): Properties, Applications, and Industry Insights

4-Bromo-1-methylpiperidine (CAS No. 76444-51-4) is a brominated heterocyclic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. Its molecular structure, featuring a piperidine ring substituted with a bromine atom and a methyl group, makes it a versatile intermediate for organic synthesis and drug discovery. This article explores its physicochemical properties, industrial applications, and emerging trends in demand, aligning with current scientific research and market analytics.

The compound’s CAS registry number (76444-51-4) is a critical identifier for regulatory compliance and procurement. With a molecular formula of C₆H₁₂BrN, 4-Bromo-1-methylpiperidine exhibits a boiling point of approximately 195–200°C and a density of 1.4 g/cm³, making it suitable for reactions requiring moderate thermal stability. Recent patent filings highlight its role in developing neurological therapeutics, particularly for targeting G-protein-coupled receptors (GPCRs), a trending topic in biomedical research.

In the pharmaceutical sector, 4-Bromo-1-methylpiperidine serves as a precursor for active pharmaceutical ingredients (APIs). Its bromine moiety facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecules. Industry reports indicate rising demand for custom synthesis services incorporating this compound, driven by the expansion of personalized medicine and small-molecule drugs.

From an SEO perspective, queries like "4-Bromo-1-methylpiperidine supplier" or "CAS 76444-51-4 price" reflect commercial interest, while academic searches focus on "synthetic routes for brominated piperidines." Addressing these, we note that green chemistry innovations are optimizing its production via catalytic bromination, reducing waste and energy use—a key concern for sustainable manufacturing.

Analytical techniques such as GC-MS, NMR, and HPLC are essential for verifying the purity of 4-Bromo-1-methylpiperidine, especially in GMP-certified applications. Regulatory frameworks like REACH and FDA guidelines mandate rigorous documentation for its use, underscoring the importance of quality control in supply chains. Recent market trends show Asia-Pacific as a growing hub for its production, catering to global pharmaceutical outsourcing demands.

Emerging applications include catalysis and polymeric materials, where its bromine atom acts as a reactive site for polymer functionalization. Researchers are also exploring its potential in bioimaging probes, leveraging its stability and modifiable structure. These developments align with high-impact journals emphasizing multifunctional intermediates in materials science.

In summary, 4-Bromo-1-methylpiperidine (CAS No. 76444-51-4) bridges diverse scientific domains, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge technologies and alignment with sustainability goals position it as a compound of enduring relevance. For procurement specialists and R&D teams, understanding its nuances ensures informed decision-making in a competitive landscape.